Cas no 350687-41-1 (4-(2-quinoxalinyl)benzoic acid)

• Product Name: 4-(2-quinoxalinyl)benzoic acid
• CAS No: 350687-41-1
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 3140791
• PubChem ID: 685778
• Update Time: 2025-04-21

4-(2-quinoxalinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-quinoxalinyl)benzoic acid
• AG-205/12835286
• 350687-41-1
• 4-(quinoxalin-2-yl)benzoic acid
• AK-918/25024003
• G83286
• AKOS001757402
• SR-01000234516-1
• 4-quinoxalin-2-ylbenzoic acid
• HMS1546D08
• TimTec1_004298
• STK722327
• SR-01000234516
• Oprea1_475299

• Inchi： 1S/C15H10N2O2/c18-15(19)11-7-5-10(6-8-11)14-9-16-12-3-1-2-4-13(12)17-14/h1-9H,(H,18,19)
• InChI Key： DHDIEDXUEGYLFL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 250.074227566Da
• Monoisotopic Mass: 250.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.1Ų